Cas no 156963-66-5 (Benzobicyclon)
Benzobicyclon is a selective herbicide belonging to the benzobicyclon chemical class, primarily used for pre- and post-emergence control of broadleaf weeds and sedges in rice paddies. Its mode of action involves inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, disrupting carotenoid biosynthesis and leading to chlorophyll degradation in susceptible plants. The compound exhibits strong activity against resistant weed species, including sulfonylurea-resistant biotypes. Benzobicyclon is characterized by its low application rates, favorable environmental profile, and minimal impact on non-target organisms. Its stability in flooded conditions and slow degradation rate ensure prolonged efficacy. The herbicide is compatible with integrated weed management systems, offering a reliable solution for sustainable rice cultivation.

Benzobicyclon structure
Product name:Benzobicyclon
Benzobicyclon Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.2.1]oct-3-en-2-one,3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)-
- 3-(2-chloro-4-methylsulfonylbenzoyl)-2-phenylsulfanylbicyclo[3.2.1]oct-2-en-4-one
- BENZOBICYCLON
- 3-(2-chloro-4-mesylbenzoyl)-2-phenylthiobicyclo[3.2.1]oct-2-en-4-one
- 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)bicyclo[3.2.1]oct-3-en-2-one
- Benzobicyclon [ISO]
- rac-(1R,5R)-3-[2-chloro-4-(methanesulfonyl)benzoyl]-4-(phenylsulfanyl)bicyclo[3.2.1]oct-3-en-2-one
- SB 500
- SB 500 (herbicide)
- BENZOBICYCLON STANDARD
- benzobicyclon (bsi, pa iso)
- 3-(2-CHLORO-4-METHYLBENZOYL)-4-PHENYLTHIOBICYCLO[3,2,1]OCT-2-EN-4-ONE
- Benzobicyclon, 10 μg
- μL in Acetonitrile
- Q27155611
- BCP13663
- VIXCLRUCUMWJFF-UHFFFAOYSA-N
- 156963-66-5
- DTXSID3057987
- 3-(2-chloro-4-methylsulfonylbenzoyl)-4-phenylsulfanylbicyclo[3.2.1]oct-3-en-2-one
- 3-(2-chloro-4-methylsulfonyl-benzoyl)-2-phenylsulfanyl-bicyclo[3.2.1]oct-2-en-4-one
- C18536
- HY-118742
- SB 500; SB-500; SB500
- Bicyclo[3.2.1]oct-3-en-2-one, 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)-
- CS-0068362
- A809788
- AKOS040741310
- SCHEMBL117919
- 3-(2-chloro-4-(methylsulfonyl)benzoyl)-4-(phenylthio)bicyclo[3.2.1]oct-3-en-2-one
- CHEBI:136658
- MS-28086
- NS00015377
- 3-(2-chloro-4-(methylsulfonyl)benzoyl)-4-(phenylthio)-bicyclo(3.2.1)oct-3-en-2-one
- rac-(1R,5S)-3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)bicyclo[3.2.1]oct-3-en-2-one
- Bicyclo(3.2.1)oct-3-en-2-one, 3-(2-chloro-4-(methylsulfonyl)benzoyl)-4-(phenylthio)-
- rac-(1R,5S)-3-[2-chloro-4-(methanesulfonyl)benzoyl]-4-(phenylsulfanyl)bicyclo[3.2.1]oct-3-en-2-one
- 3-(2-Chloro-4-mesylbenzoyl)-4-(phenylsulfanyl)bicyclo[3.2.1]oct-3-en-2-one
- benzobicyclone
- DTXCID1031755
- CHEBI:81812
- DA-71386
- Show-Ace
- rac-(1R,5S)-3-(2-chloro-4-(methylsulfonyl)benzoyl)-4-(phenylthio)bicyclo(3.2.1)oct-3-en-2-one
- rac-(1R,5S)-3-(2-chloro-4-(methanesulfonyl)benzoyl)-4-(phenylsulfanyl)bicyclo(3.2.1)oct-3-en-2-one
- 3-(2-chloro-4-mesylbenzoyl)-2-phenylthiobicyclo(3.2.1)oct-2-en-4-one
- 3-(2-Chloro-4-(methylsulfonyl)benzoyl)-4-(phenylthio)bicyclo(3.2.1)oct-3-en-2-one
- 3-(2-Chloro-4-mesylbenzoyl)-4-(phenylsulfanyl)bicyclo(3.2.1)oct-3-en-2-one
- Benzobicyclon
-
- Inchi: InChI=1S/C22H19ClO4S2/c1-29(26,27)16-9-10-17(18(23)12-16)21(25)19-20(24)13-7-8-14(11-13)22(19)28-15-5-3-2-4-6-15/h2-6,9-10,12-14H,7-8,11H2,1H3
- InChI Key: VIXCLRUCUMWJFF-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2=C(C3CCC(C3)C2=O)SC4=CC=CC=C4)Cl
Computed Properties
- Exact Mass: 446.04100
- Monoisotopic Mass: 446.0413291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Color/Form: Solid powder, power
- Density: 1.5±0.1 g/cm3
- Boiling Point: 651.1±55.0 °C at 760 mmHg
- Flash Point: 347.6±31.5 °C
- PSA: 101.96000
- LogP: 6.05240
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Benzobicyclon Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:-20 ° C 3 years 4 ° C 2 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month
Benzobicyclon Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B366140-5mg |
Benzobicyclon |
156963-66-5 | 5mg |
$ 994.00 | 2023-04-18 | ||
TRC | B366140-1mg |
Benzobicyclon |
156963-66-5 | 1mg |
$ 224.00 | 2023-04-18 | ||
MedChemExpress | HY-118742-5mg |
Benzobicyclon |
156963-66-5 | 99.25% | 5mg |
¥800 | 2024-04-19 | |
MedChemExpress | HY-118742-10mg |
Benzobicyclon |
156963-66-5 | 99.25% | 10mg |
¥1300 | 2024-04-19 | |
MedChemExpress | HY-118742-1mg |
Benzobicyclon |
156963-66-5 | 99.25% | 1mg |
¥500 | 2024-04-19 | |
1PlusChem | 1P001PKI-100mg |
Bicyclo[3.2.1]oct-3-en-2-one, 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)- |
156963-66-5 | 99% | 100mg |
$677.00 | 2025-02-19 | |
MedChemExpress | HY-118742-10mM*1 mL in DMSO |
Benzobicyclon |
156963-66-5 | 99.25% | 10mM*1 mL in DMSO |
¥880 | 2024-04-19 | |
1PlusChem | 1P001PKI-10mg |
Bicyclo[3.2.1]oct-3-en-2-one, 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)- |
156963-66-5 | 99% | 10mg |
$180.00 | 2025-02-19 | |
A2B Chem LLC | AA78994-50mg |
Bicyclo[3.2.1]oct-3-en-2-one, 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)- |
156963-66-5 | 98% | 50mg |
$448.00 | 2024-04-20 | |
1PlusChem | 1P001PKI-5mg |
Bicyclo[3.2.1]oct-3-en-2-one, 3-[2-chloro-4-(methylsulfonyl)benzoyl]-4-(phenylthio)- |
156963-66-5 | 99% | 5mg |
$124.00 | 2025-02-19 |
Benzobicyclon Related Literature
-
Yoshitaka Imaizumi,Noriyuki Suzuki,Fujio Shiraishi,Daisuke Nakajima,Shigeko Serizawa,Takeo Sakurai,Hiroaki Shiraishi Environ. Sci.: Processes Impacts 2018 20 120
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:156963-66-5)Benzobicyclon

Purity:99%/99%
Quantity:50mg/100mg
Price ($):389.0/621.0